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Compound of Interest

Compound Name: Bromamphenicol

Cat. No.: B6595049

For immediate release: This document provides essential safety and logistical information for
the proper disposal of bromamphenicol, a chloramphenicol derivative, in a laboratory setting.
Researchers, scientists, and drug development professionals are advised to follow these
procedures to ensure safety and regulatory compliance.

Given that bromamphenicol is a derivative of chloramphenicol, which is classified as a
hazardous substance, it is prudent to handle bromamphenicol with similar precautions, even
though its own Safety Data Sheet (SDS) may not explicitly classify it as hazardous under the
Globally Harmonized System (GHS). The principle of "as low as reasonably practicable”
(ALARP) should be applied to minimize exposure and environmental release.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including:

e Gloves: Nitrile or chloroprene gloves are recommended. Always inspect gloves for integrity
before use.

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A fully buttoned lab coat should be worn.
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Work with bromamphenicol should be conducted in a certified ducted fume hood to minimize
inhalation exposure.[1] An eyewash station and safety shower must be readily accessible.[1]

Step-by-Step Disposal Protocol

The recommended disposal method for bromamphenicol is through a licensed hazardous
waste management company. Do not dispose of bromamphenicol down the drain or in the
regular trash.[1]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid bromamphenicol waste, including unused or expired product,
contaminated lab consumables (e.g., weigh boats, pipette tips, gloves), and spill cleanup
materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be labeled as "Hazardous Waste - Bromamphenicol" and include
the date accumulation started.

e Liquid Waste:
o Stock solutions of bromamphenicol are considered hazardous chemical waste.[2]

o Collect liquid waste containing bromamphenicol in a separate, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with other chemical waste streams unless compatibility has been verified.
o Empty Containers:

o Thoroughly rinse empty bromamphenicol containers with a suitable solvent (e.g., water
or as recommended by your institution's safety office).

o The first rinseate must be collected and disposed of as hazardous waste.[3] For highly
toxic chemicals, the first three rinses should be collected.[3]
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o After rinsing, deface or remove the original label and dispose of the container according to
your institution's guidelines for non-hazardous lab glass or plastic.[3]

2. Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated area.

e Ensure containers are kept closed except when adding waste.[3]

e Secondary containment should be used for all liquid hazardous waste to prevent spills.[3]
3. Arranging for Disposal:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal of the
bromamphenicol waste.

e Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

Quantitative Data Summary

Parameter Valuel/Information Source

o Recommended as Hazardous Precautionary measure due to
Waste Classification ) )
Waste relation to Chloramphenicol

] ] Incineration via a licensed
Primary Disposal Method . [4]
facility

] ) Labeled, leak-proof hazardous
Container for Solid Waste ] [3]
waste container

Labeled, leak-proof hazardous
Container for Liquid Waste waste container with [3]

secondary containment

) ) Triple rinse; first rinseate
Disposal of Empty Containers [3]
collected as hazardous waste
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Disposal Workflow Diagram

Preparation & Segregation Containment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Bromamphenicol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595049#bromamphenicol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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